Cas no 136416-21-2 (Benzenepropanol, 2-phenoxy-)

• Product Name: Benzenepropanol, 2-phenoxy-
• CAS No: 136416-21-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1246139
• PubChem ID: 66895746
• Update Time: 2025-04-20

Benzenepropanol, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2-phenoxy-
• 3-(2-phenoxyphenyl)propan-1-ol
• SCHEMBL1070099
• DTXSID40735985
• 136416-21-2

• Inchi： 1S/C15H16O2/c16-12-6-8-13-7-4-5-11-15(13)17-14-9-2-1-3-10-14/h1-5,7,9-11,16H,6,8,12H2
• InChI Key： YSHVHPBUFKUXKA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1CCCO

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46